Cas no 171780-79-3 (5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 171780-79-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 844734
• PubChem ID: 329766605
• Update Time: 2025-11-02

5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-7-methyl-4-azaindole
• 5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine
• 1H-Pyrrolo[3,2-b]pyridine, 5-methoxy-7-methyl-
• 1h-pyrrolo[3,2-b]pyridine,5-methoxy-7-methyl-
• DTXSID20694566
• DB-350058
• AKOS025149537
• 171780-79-3
• 5-Methoxy-7-methyl-4-azaindole, 97%

• MDL： MFCD12405100
• Inchi： 1S/C9H10N2O/c1-6-5-8(12-2)11-7-3-4-10-9(6)7/h3-5,10H,1-2H3
• InChI Key： OWJNMCVCQVZJEG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C2C(C=CN2)=N1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 1.7

Experimental Properties

• Melting Point: 112-120 °C

5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on 5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine

5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine (CAS 171780-79-3): A Comprehensive Overview

5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine (CAS 171780-79-3) is an intriguing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrrolopyridine derivative features a unique fused ring system combining pyrrole and pyridine moieties, with distinct methoxy and methyl substituents that influence its chemical behavior. The compound's molecular formula is C9H10N2O, with a molecular weight of 162.19 g/mol.

The structural characteristics of 5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine make it particularly valuable in drug discovery programs. Its heterocyclic scaffold is frequently employed as a privileged structure in medicinal chemistry, serving as a core template for developing bioactive molecules. Researchers have explored its potential as a building block for kinase inhibitors and other therapeutic agents targeting various disease pathways.

Recent advancements in pyrrolopyridine chemistry have highlighted the importance of this compound class in addressing modern healthcare challenges. With growing interest in personalized medicine and targeted therapies, 5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine derivatives are being investigated for their potential in treating conditions where conventional therapies show limitations. The compound's structural flexibility allows for diverse modifications, enabling fine-tuning of pharmacological properties.

In material science applications, 5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine has shown promise as a precursor for organic electronic materials. Its conjugated π-system and ability to participate in charge transfer processes make it interesting for developing organic semiconductors and light-emitting materials. These applications align with current industry trends toward sustainable and energy-efficient technologies.

The synthesis of 5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine typically involves multi-step organic transformations, with researchers continuously optimizing routes to improve yields and reduce environmental impact. Green chemistry principles are increasingly being applied to its production, reflecting the broader shift toward sustainable synthetic methodologies in the chemical industry.

Analytical characterization of 5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for research applications. The availability of high-purity material (typically ≥95% by HPLC) ensures reliable results in experimental studies.

From a commercial perspective, 5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine is supplied by specialized chemical manufacturers serving the pharmaceutical and research sectors. Market demand has been steady, with increasing interest from academic institutions and biotechnology companies exploring novel therapeutic approaches. Proper handling and storage recommendations include protection from light and moisture to maintain stability.

Ongoing research continues to uncover new applications for 5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine and its derivatives. The compound's versatility makes it a valuable tool for scientists working at the interface of chemistry, biology, and materials science. As understanding of structure-activity relationships improves, further innovations utilizing this scaffold are anticipated in coming years.

For researchers considering working with 5-Methoxy-7-methyl-1H-pyrrolo[3,2-b]pyridine, it's important to consult relevant scientific literature and safety data. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when handling chemical substances. The compound's future potential lies in its ability to serve as a platform for developing new solutions to complex scientific challenges.